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Compound of Interest

Compound Name: 2-Bromo-p-xylene

Cat. No.: B1265381 Get Quote

An In-depth Technical Guide to the Solubility and Physical Properties of 2-Bromo-p-xylene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of 2-Bromo-p-xylene (CAS No. 553-94-6), a key intermediate in various organic

syntheses. The document details its solubility profile and core physical characteristics,

supported by standardized experimental protocols for their determination.

Chemical Identity
IUPAC Name: 2-bromo-1,4-dimethylbenzene[1][2]

Synonyms: 2,5-Dimethylbromobenzene, Bromo-p-xylene, 1-Bromo-2,5-dimethylbenzene[3]

[4][5]

Molecular Formula: C₈H₉Br[1][2][6]

Molecular Weight: 185.06 g/mol [1][3][5][7]

Appearance: Colorless crystals or a clear, colorless to slightly colored liquid.[1][2][4]
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The physical properties of 2-Bromo-p-xylene are crucial for its handling, application in

synthesis, and purification processes. The data compiled from various sources are summarized

below.

Table 1: Physical Properties of 2-Bromo-p-xylene

Property Value Source(s)

Melting Point 9-10 °C [3][7]

Boiling Point 199-201 °C [3][7]

210-220 °C [1][4]

Density 1.339 g/mL [3]

1.34 g/mL (at 25 °C)

1.347 g/mL [7]

1.4 g/mL [1][4]

Refractive Index 1.5490 - 1.5530 (at 20°C) [1]

1.5495 - 1.5515 (at 20°C, 589

nm)
[2]

1.550 (at 20°C)

1.551 [7]

Solubility Profile
The solubility of 2-Bromo-p-xylene is dictated by its molecular structure—a nonpolar aromatic

ring with a halogen substituent. Following the principle of "like dissolves like," it exhibits poor

solubility in polar solvents like water and good solubility in nonpolar organic solvents.

Table 2: Solubility of 2-Bromo-p-xylene
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Solvent Solubility Notes Source(s)

Water Practically Insoluble

The compound may

undergo slow

decomposition upon

contact with water.

[4][8]

Acetone Soluble [8]

Ether Soluble [8]

Ethanol Very Soluble

Based on data for the

related isomer, 2-

Bromo-m-xylene.

[9]

Benzene Soluble

Based on data for the

related isomer, 2-

Bromo-m-xylene.

[9]

Experimental Protocols
The following sections detail standardized methodologies for determining the physical and

solubility properties of compounds such as 2-Bromo-p-xylene.

Melting Point Determination (Capillary Method)
The melting point is determined as a range, from the temperature at which the first drop of

liquid appears to the temperature at which the entire sample becomes liquid.[10] Pure

crystalline compounds typically exhibit a sharp melting range of 0.5-1.0°C.[11]

Apparatus: Mel-Temp apparatus or Thiele tube, capillary tubes, thermometer.[11]

Procedure:

Ensure the sample is dry and finely powdered.

Pack a small amount of the compound into a capillary tube, sealed at one end, to a height

of 1-2 mm.[12][13]
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Place the capillary tube in the heating apparatus (e.g., Mel-Temp or Thiele tube filled with

mineral oil).[11]

Attach the capillary to a thermometer, ensuring the sample is level with the thermometer

bulb.[11]

Heat the apparatus slowly and steadily, at a rate of approximately 1-2°C per minute,

especially near the expected melting point.[11]

Record the temperature at which the substance first begins to melt (T1).

Record the temperature at which the substance has completely melted (T2).[13] The

melting point is reported as the range T1-T2.

Boiling Point Determination (Capillary Method)
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.[14][15]

Apparatus: Thiele tube or aluminum heating block, small test tube (fusion tube), capillary

tube sealed at one end, thermometer.[16][17]

Procedure:

Place a few milliliters of the liquid sample into a small test tube.[18]

Invert a capillary tube (sealed at one end) and place it into the liquid in the test tube, with

the open end submerged.[16]

Attach the test tube to a thermometer and place the assembly in a heating bath (Thiele

tube or heating block).[17]

Heat the apparatus gently. As the temperature rises, air trapped in the capillary will bubble

out.[15]

The boiling point is reached when a rapid and continuous stream of bubbles emerges from

the capillary tube.[16]
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Note the temperature, stop heating, and allow the apparatus to cool.

The temperature at which the liquid is drawn back into the capillary tube upon cooling is

the precise boiling point of the liquid.[15]

Density Determination
Density is the mass per unit volume of a substance. For liquids, it is typically measured using a

balance and a volumetric container.

Apparatus: Digital balance, measuring cylinder or pycnometer.[19]

Procedure (using a measuring cylinder):

Place a clean, dry measuring cylinder on a digital balance and tare the mass to zero.[19]

[20]

Add a known volume of the liquid (e.g., 10 mL) to the measuring cylinder. Read the

volume from the bottom of the meniscus.[19]

Record the mass of the liquid displayed on the balance.[19]

Calculate the density using the formula: Density (ρ) = Mass (m) / Volume (V).[19]

For higher accuracy, a pycnometer (a glass flask with a specific, known volume) can be

used by weighing it empty, then full with the liquid.[21]

Refractive Index Determination
The refractive index measures how light propagates through a substance and is a

characteristic property.

Apparatus: Abbe refractometer, dropper.

Procedure:

Calibrate the refractometer using a standard sample with a known refractive index (e.g.,

distilled water).
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Place a few drops of the liquid sample onto the prism of the refractometer.

Close the prism and allow the temperature to stabilize (typically 20°C).

Look through the eyepiece and adjust the controls until the dividing line between the light

and dark fields is sharp and centered on the crosshairs.

Read the refractive index value from the scale. Modern instruments often provide a digital

readout.

Solubility Determination (Qualitative)
This protocol determines if a substance is soluble in a given solvent.

Apparatus: Small test tubes, spatula, vortex mixer (optional).

Procedure:

Place approximately 25 mg of the solid solute (or 0.05 mL of a liquid solute) into a small

test tube.[22]

Add 0.75 mL of the chosen solvent in small portions.[22]

After each addition, shake the test tube vigorously for 10-20 seconds.[23]

Observe the mixture. If the solute dissolves completely, it is classified as "soluble." If it

remains undissolved or forms a separate phase, it is "insoluble."[23]

For water-soluble compounds, the pH can be tested with litmus paper to indicate the

presence of acidic or basic functional groups.[24]

Visualization of Experimental Workflow
The following diagram illustrates a logical workflow for the physicochemical characterization of

a chemical compound like 2-Bromo-p-xylene.
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Caption: Workflow for the physicochemical characterization of 2-Bromo-p-xylene.
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To cite this document: BenchChem. [Solubility and physical properties of 2-Bromo-p-xylene].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1265381#solubility-and-physical-properties-of-2-
bromo-p-xylene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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